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Chemical Identity and Properties

Get Quote

The table below summarizes the key identifiers and calculated physical properties of 8-Methyl-1-nonene

that are relevant to its volatility.

Property Value

Source/Reference

Molecular Formula C10H20

Average Molecular Weight 140.27 g/mol

IUPAC Name 8-Methylnon-1-ene

CAS Registry Number 26741-24-2

Boiling Point (Ty,) 424.44 K (151.29 °C, 304.32 °F)
Vapor Pressure 20.32 kPa at 392.68 K

Evidence for VOC Classification

[1][2]

[1][2]

[3] [1]

[2]

Joback Calculated [4]

Yaw's Equation Calculation [4]
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The following table outlines the primary evidence confirming 8-Methyl-1-nonene's status as a VOC, based

on its properties and behavior.

Evidence Description Implication for VOC Status
High Vapor Calculated vapor pressure of 20.32 kPa at High tendency to evaporate at
Pressure 119.5°C [4]. Values >0.1 kPa indicate high room temperature.

volatility.
Low Molecular Molecular weight of 140.27 g/mol [1] [2], well Fits standard definitions of VOCs.
Weight below common VOC cutoffs (250-300 g/mol).
Analytical Gas Chromatography retention index (I = 954) Can be analyzed using standard
Behavior on a non-polar column [5]. VOC measurement techniques.

VOC Analysis and Environmental Context

This diagram illustrates the general experimental workflow for analyzing a volatile compound like 8-

Methyl-1-nonene, based on gas chromatography methods:
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Experimental protocols for VOC analysis, such as the one referenced for 8-Methyl-1-nonene, typically use
Gas Chromatography (GC). The specific method cited uses a BPX-5 capillary column (25 m x 0.22 mm)
with a temperature ramp from 50°C to 320°C and Helium as the carrier gas [5]. This setup is a standard

methodology for separating and identifying volatile organic compounds in a mixture.

In an environmental context, VOCs like 8-Methyl-1-nonene are scientifically significant because they can

participate in atmospheric chemical reactions. Studies show that VOCs, particularly alkanes and alkenes, are
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key contributors to ozone formation potential (OFP) and secondary organic aerosol (SOA) formation,

especially during events like biomass burning [6].

Conclusion

In summary, 8-Methyl-1-nonene meets the key criteria for a VOC: high vapor pressure, low molecular
weight, and analyzability by standard VOC methods. Its potential environmental impact aligns with known

VOC behavior in atmospheric chemistry.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address: gtntarlo, CA 91761, United
smolecule) Compounds, Empowering Innovative ales
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s13141271?utm_src=pdf-bulk
https://www.smolecule.com/products/s13141271?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

